N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxynicotinamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H14N4O2S/c22-15-12(5-3-7-18-15)16(23)19-13-6-2-1-4-11(13)14-10-21-8-9-24-17(21)20-14/h1-7,10H,8-9H2,(H,18,22)(H,19,23)
• InChI Key: ZQTIPMPUBANBNW-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)C4=CC=CNC4=O
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol

Description

Imidazo[2,1-b]thiazoles are a class of compounds that have been studied for their potential pharmaceutical applications. They are known to exhibit a broad range of biological activities, including anticancer, antiviral, antioxidant, immunomodulatory, and tuberculostatic effects.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazoles can be achieved through the reaction of 2-aminothiazoles with α-halocarbonyl compounds. The outcome of this reaction depends on the structure of the starting bromo ketone.

Molecular Structure Analysis

The molecular structure of imidazo[2,1-b]thiazoles includes a fused imidazole and thiazole ring. The spatial structure of these compounds provides opportunities to use them as catalysts in asymmetric synthesis.

Chemical Reactions Analysis

The chemical reactions involving imidazo[2,1-b]thiazoles depend on the substituents present in the molecule. When electron-withdrawing substituents are present in the structure of the ketone, a competing reaction occurs, which leads to the formation of 2,5-diarylfurans.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[2,1-b]thiazoles depend on their specific structure and substituents.

Scientific Research Applications

Antitubercular Drug Development

The structural motif of imidazo[2,1-b][1,3]thiazoles has been explored for its potential in antitubercular drug development. .

Neglected Tropical Diseases

Research has indicated that derivatives of imidazo[2,1-b][1,3]thiazoles exhibit activity against neglected tropical diseases, particularly Chagas disease. .

Asymmetric Synthesis Catalysts

The unique spatial structure of imidazo[2,1-b][1,3]thiazoles allows them to be used as catalysts in asymmetric synthesis. .

Chemical Research Tool

Sigma-Aldrich lists a related compound, (2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine, as part of a collection of unique chemicals for early discovery researchers. .

Anticancer Research

Imidazo[2,1-b][1,3]thiazoles have been synthesized with the aim of developing potential anticancer agents. .

Molecular Weight Determination

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Future Directions

Future research on imidazo[2,1-b]thiazoles could involve exploring their potential as therapeutic agents for various diseases, including cancer and infectious diseases. Further studies could also investigate their synthesis and chemical properties.